Cas no 182362-60-3 (3,6-Heptadien-2-one,4-methyl-, (E)- (9CI))

• Product Name: 3,6-Heptadien-2-one,4-methyl-, (E)- (9CI)
• CAS No: 182362-60-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 113847
• PubChem ID: 45085170
• Update Time: 2025-04-18

3,6-Heptadien-2-one,4-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Heptadien-2-one,4-methyl-, (E)- (9CI)
• 3,6-Heptadien-2-one,4-methyl-,(E)-(9ci)
• 182362-60-3
• 3,6-Heptadien-2-one, 4-methyl-, (E)- (9CI)

• Inchi： 1S/C8H12O/c1-4-5-7(2)6-8(3)9/h4,6H,1,5H2,2-3H3/b7-6+
• InChI Key： DAJDVEKGELIWBV-VOTSOKGWSA-N
• SMILES： O=C(C)/C=C(\C)/CC=C

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07